Cas no 28987-48-6 (4-Ethoxy-2-fluoro-1-nitrobenzene)

• Product Name: 4-Ethoxy-2-fluoro-1-nitrobenzene
• CAS No: 28987-48-6
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 240155
• PubChem ID: 13538651
• Update Time: 2025-05-19

4-Ethoxy-2-fluoro-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-fluoro-1-nitrobenzene
• Benzene,4-ethoxy-2-fluoro-1-nitro-
• 2-fluoro-4-ethoxy-1-nitrobenzene
• Benzene, 4-ethoxy-2-fluoro-1-nitro-
• AKOS006238130
• A819704
• DTXSID90543239
• CS-0210978
• 4-ethoxy-2-fluoro-1-nitro-benzene
• 28987-48-6
• BS-22189
• SCHEMBL607025
• MFCD04115633
• 4-Ethoxy-2-fluoronitrobenzene
• 3-acetyl-5-nitrobenzoicacid
• 2-fluoro-4-ethoxy-nitrobenzene
• KTAIPPBHURYBBF-UHFFFAOYSA-N
• 4-ethoxy-2-fluoro-1-nitro benzene
• DB-094847

• MDL： MFCD04115633
• Inchi： 1S/C8H8FNO3/c1-2-13-6-3-4-8(10(11)12)7(9)5-6/h3-5H,2H2,1H3
• InChI Key： KTAIPPBHURYBBF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1[N+](=O)[O-])OCC

Computed Properties

• Exact Mass: 185.04900
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.268
• Melting Point: 47-49
• Boiling Point: 278.3°Cat760mmHg
• Flash Point: 122.1°C
• Refractive Index: 1.516
• PSA: 55.05000
• LogP: 2.65580

4-Ethoxy-2-fluoro-1-nitrobenzene Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Ethoxy-2-fluoro-1-nitrobenzene

Introduction to 4-Ethoxy-2-fluoro-1-nitrobenzene (CAS No. 28987-48-6)

4-Ethoxy-2-fluoro-1-nitrobenzene, with the CAS number 28987-48-6, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic structure, which includes an ethoxy group, a fluoro substituent, and a nitro group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 4-Ethoxy-2-fluoro-1-nitrobenzene is C₉H₉FNO₃. Its molecular weight is 196.17 g/mol, and it appears as a pale yellow liquid at room temperature. The compound is highly reactive due to the presence of the nitro group, which can undergo reduction to form amino derivatives. This property makes it an important precursor in the synthesis of various pharmaceuticals and agrochemicals.

In the pharmaceutical industry, 4-Ethoxy-2-fluoro-1-nitrobenzene has been explored as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of 4-ethoxy-2-fluorobenzylamines derived from 4-Ethoxy-2-fluoro-1-nitrobenzene demonstrated potent anti-inflammatory effects in vitro and in vivo models.

Beyond pharmaceuticals, 4-Ethoxy-2-fluoro-1-nitrobenzene has also found applications in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials such as organic semiconductors and optoelectronic devices. Research published in the Journal of Materials Chemistry C in 2020 highlighted the use of this compound as a building block for creating high-performance organic photovoltaic materials.

The synthetic route for 4-Ethoxy-2-fluoro-1-nitrobenzene typically involves the nitration of 4-ethoxyfluorobenzene followed by purification steps to ensure high purity. The nitration process can be carried out using various nitrating agents such as nitric acid or mixed acid systems. The choice of nitrating agent and reaction conditions can significantly impact the yield and purity of the final product. Advanced analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize and verify the structure of 4-Ethoxy-2-fluoro-1-nitrobenzene.

Safety considerations are paramount when handling 4-Ethoxy-2-fluoro-1-nitrobenzene. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, storage conditions should be carefully controlled to prevent exposure to heat or incompatible substances.

In conclusion, 4-Ethoxy-2-fluoro-1-nitrobenzene (CAS No. 28987-48-6) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an essential intermediate in the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.